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Compound of Interest

2-(4-Chlorophenyl)Propan-1-
Compound Name:
Amine Hydrochloride

cat. No.: B7821259

Executive Summary

e Common Name: 4-Chloroamphetamine (4-CA) or para-Chloroamphetamine (PCA)
e CAS Number: 3706-38-5 (Hydrochloride salt)

e Primary Hazard:Potent Serotonergic Neurotoxin.[1] Unlike standard amphetamines, 4-CA
causes long-term depletion of serotonin (5-HT) and degeneration of serotonergic nerve
terminals.

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.
[1] Do not sewer.

o Regulatory Status: While often used as a research tool, it is a structural analogue of
Schedule I/ll substances.[1] Strict inventory control is required to comply with the Federal
Analogue Act (USA) or local controlled substance laws.

Chemical Profile & Toxicology
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Property Detail
1-(4-Chlorophenyl)propan-2-amine

UPAC Name hy(drochlori(?e e

Synonyms 4-CA, PCA, p-Chloroamphetamine HCI

Molecular Formula C9H12CINI[1] - HCI

Molecular Weight 206.11 g/mol

Physical State White crystalline solid

Solubility Soluble in water, ethanol, DMSO

Central Nervous System (Serotonergic
Target Organ
Neurons)

Mechanism of Toxicity (The "Why")

To understand the disposal rigor, one must understand the toxicity. 4-CA is not merely a
stimulant; it is a cytotoxin. It enters serotonergic neurons via the Serotonin Transporter (SERT).
Once inside, it displaces serotonin from storage vesicles (VMAT?2) and inhibits Tryptophan
Hydroxylase (TPH), leading to oxidative stress and terminal degeneration.[1]

DOT Diagram 1: Neurotoxic Mechanism of Action
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Figure 1. Mechanism by which 4-CA induces selective neurotoxicity, necessitating strict
containment.

Regulatory & Compliance Context

Is it a Controlled Substance?

o USA: 4-CA s not explicitly listed in the CSA Schedules as of 2024. However, it is a
halogenated amphetamine.[1] Under the Federal Analogue Act, it can be treated as a
Schedule I or 1l substance if intended for human consumption.[1][2][3]

e Global: Schedule I in many nations (e.g., UK Class A).[1]
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o Lab Protocol: Treat as Schedule | equivalent for security. Store in a locked safe. Log usage
to the milligram.

RCRA Waste Classification (USA)
e P/U List: Not listed by name.
o Characteristic: Likely Toxic (if TCLP tested).[4]

o Recommended Coding: Code as "Non-Regulated Hazardous Waste" or "Toxic Organic Solid"
depending on your waste vendor's profile, but always flag the specific chemical name due to
its biological activity.[1]

Disposal Procedures

Core Directive: The objective is total destruction. Benchtop chemical neutralization (e.g.,
bleach) is suitable for surface cleaning but insufficient for bulk disposal due to the risk of
generating chlorinated byproducts.

A. Solid Waste (Powder/Crystals)

e Segregation: Do not mix with oxidizers or strong acids.[1]

Primary Containment: Place the vial/container into a clear polyethylene bag (4 mil thickness).
Seal with tape.[1]

Secondary Containment: Place the sealed bag into a wide-mouth HDPE waste jar.

Labeling:
o MUST read: "Hazardous Waste - Toxic - 4-Chloroamphetamine HCI"

o Add warning: "Neurotoxin - Do Not Open"

Disposal Path: Lab Pack for High-Temperature Incineration.

B. Liquid Waste (Stock Solutions)
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e Solvent Compatibility: Ensure the solvent (e.g., DMSO, Ethanol, Water) is compatible with
your organic waste stream.[1]

« Dilution: If the concentration is high (>10 mg/mL), dilute with a combustible solvent (ethanol)
to facilitate incineration.

o Container: Collect in a dedicated "Toxic Organic" waste carboy.

e Labeling: List constituents clearly (e.g., Ethanol 90%, 4-Chloroamphetamine 0.1%).

DOT Diagram 2: Disposal Decision Tree
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Figure 2: Operational workflow for segregating and processing 4-CA waste streams.

Emergency Procedures: Spill Management

If 4-CA powder is spilled, do not dry sweep.[1] This generates neurotoxic dust.[1]

e Evacuate & PPE: Clear the area. Don double nitrile gloves, N95 (or P100) respirator, and
safety goggles.[1]

o Containment: Cover the spill with a paper towel dampened with 10% Sodium Hypochlorite
(Bleach).

o Why? Hypochlorite oxidizes the amine group, reducing immediate biological activity during
cleanup [1].[1]

e Contact Time: Allow to sit for 15-30 minutes.
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» Removal: Wipe up damp material.[1] Place all wipes, gloves, and debris into a hazardous
waste bag.[1]

e Final Wash: Clean surface with water and soap to remove bleach residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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